Cas no 61157-72-0 (2,3-Dihydro-1,4oxazine-4-carbaldehyde)

• Product Name: 2,3-Dihydro-1,4oxazine-4-carbaldehyde
• CAS No: 61157-72-0
• MF: C₅H₇NO₂
• MW: 113.114581346512
• MDL: MFCD18839146
• CID: 2622535
• PubChem ID: 12289820
• Update Time: 2025-06-13

2,3-Dihydro-1,4oxazine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-1,4oxazine-4-carbaldehyde
• 2,3-dihydro-1,4-oxazine-4-carbaldehyde
• 2,3-Dihydro-[1,4]oxazine-4-carbaldehyde
• 2,3-dihydro-4H-1,4-oxazine-4-carbaldehyde
• MFCD18839146
• 61157-72-0
• 3,4-dihydro-2H-[1,4]oxazine-4-carbaldehyde
• SCHEMBL3276308

• MDL： MFCD18839146
• Inchi： 1S/C5H7NO2/c7-5-6-1-3-8-4-2-6/h1,3,5H,2,4H2
• InChI Key： WRBGTFLHDVXZKT-UHFFFAOYSA-N
• SMILES： O1C=CN(C=O)CC1

Computed Properties

• Exact Mass: 113.047678466Da
• Monoisotopic Mass: 113.047678466Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2,3-Dihydro-1,4oxazine-4-carbaldehyde

Comprehensive Overview of 2,3-Dihydro-1,4-oxazine-4-carbaldehyde (CAS No. 61157-72-0): Properties, Applications, and Innovations

2,3-Dihydro-1,4-oxazine-4-carbaldehyde (CAS No. 61157-72-0) is a heterocyclic organic compound featuring a unique oxazine ring structure combined with an aldehyde functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for synthesizing complex molecules. Its molecular formula, C₅H₇NO₂, and distinct carbaldehyde moiety make it a valuable intermediate in modern organic synthesis.

Recent trends in green chemistry and sustainable drug development have amplified interest in 2,3-Dihydro-1,4-oxazine-4-carbaldehyde. Researchers are exploring its role in catalysis and bioconjugation, aligning with the growing demand for eco-friendly synthetic routes. The compound’s ability to participate in click chemistry reactions, such as Schiff base formation, positions it as a key player in designing biocompatible materials and targeted drug delivery systems.

From a structural perspective, the oxazine core of 2,3-Dihydro-1,4-oxazine-4-carbaldehyde contributes to its stability and solubility in polar solvents, a feature highly sought after in medicinal chemistry. Its aldehyde group enables facile derivatization, making it a preferred choice for constructing heterocyclic scaffolds in antiviral and anticancer agent discovery. Notably, its compatibility with microwave-assisted synthesis techniques has been highlighted in recent high-throughput screening studies.

In the agrochemical sector, derivatives of 2,3-Dihydro-1,4-oxazine-4-carbaldehyde have shown promise as plant growth regulators and pesticide synergists. Its molecular flexibility allows for the development of low-toxicity formulations, addressing global concerns about environmental persistence. Innovations in nanocarrier systems further leverage its chemical properties for controlled-release applications.

Analytical characterization of CAS No. 61157-72-0 typically involves HPLC, NMR spectroscopy, and mass spectrometry, ensuring high purity for research and industrial use. Regulatory compliance with REACH and FDA guidelines underscores its safety profile for controlled applications. As the scientific community prioritizes structure-activity relationship (SAR) studies, this compound’s role in fragment-based drug design continues to expand.

Future prospects for 2,3-Dihydro-1,4-oxazine-4-carbaldehyde include its integration into AI-driven molecular modeling platforms and combinatorial chemistry libraries. With rising interest in bioisosteres and privileged structures, this compound is poised to contribute to breakthroughs in personalized medicine and smart materials. Collaborative efforts between academia and industry aim to unlock its full potential while adhering to green synthesis principles.